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Compound of Interest

Compound Name: Bavtavirine

Cat. No.: B12384983 Get Quote

Disclaimer: This document provides essential safety and logistical information for handling

Bavtavirine, a potent non-nucleoside reverse transcriptase inhibitor (NNRTI) for research use

only.[1] As a specific Safety Data Sheet (SDS) with quantitative hazard data is not publicly

available, the following guidance is based on best practices for handling potent antiviral

compounds.[2][3] A risk assessment specific to the quantities and procedures used in your

laboratory should be completed before handling this compound.

Bavtavirine is a potent NNRTI used in HIV research.[1] Due to its pharmacological activity, it

should be handled with care to avoid occupational exposure. The following information

provides a framework for the safe handling, use, and disposal of Bavtavirine in a laboratory

setting.

Safety Data Summary
The table below summarizes the key safety and handling information for Bavtavirine, with

some data estimated based on potent pharmaceutical compounds.
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Parameter Value Source/Comment

Chemical Name Bavtavirine MedChemExpress

CAS Number 1956373-71-9 AbMole BioScience

Molecular Formula C26H20N6 AbMole BioScience

Molecular Weight 416.48 g/mol AbMole BioScience

Physical Form Solid powder GlpBio

Occupational Exposure Limit

(OEL)

Estimated: 1-10 µg/m³ (8-hr

TWA)

Based on similar potent

compounds.

Primary Hazard
Potent antiviral; potential

reproductive hazard.

General classification for

NNRTIs.

Routes of Exposure
Inhalation, skin contact, eye

contact, ingestion.

Standard for powdered

compounds.

Storage

Powder: -20°C for 3 years; In

solvent: -80°C for 6 months,

-20°C for 1 month.

AbMole BioScience

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure to Bavtavirine. The required

level of PPE will depend on the specific laboratory procedure and the quantity of compound

being handled.
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PPE Category Item
Specifications and
Recommendations

Engineering Controls

Certified Class II Biological

Safety Cabinet (BSC) or a

containment ventilated

enclosure (CVE).

Recommended for all

manipulations of powdered

Bavtavirine to control airborne

particles.

Respiratory Protection

Powered Air-Purifying

Respirator (PAPR) with a hood

or full-facepiece.

Recommended for operations

with a high risk of aerosol

generation, such as weighing

and reconstituting the powder.

N95 or higher-rated disposable

respirator.

May be suitable for lower-risk

activities within a BSC, as

determined by a risk

assessment.

Hand Protection
Double gloving with nitrile

gloves.

The outer pair should be

changed immediately upon

contamination or at regular

intervals.

Body Protection

Disposable coveralls or a solid-

front gown with tight-fitting

cuffs.

To protect against skin contact.

Should not be worn outside of

the designated handling area.

Eye Protection
Chemical splash goggles or a

face shield.

To be worn in addition to the

protection provided by a BSC

or PAPR.

Foot Protection Disposable shoe covers.

To be worn in the designated

handling area and removed

before exiting.

Experimental Protocols: Safe Handling and Disposal
Workflow
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A systematic approach is crucial for safely handling potent compounds like Bavtavirine. The

following step-by-step plan outlines the key phases of handling, from preparation to disposal.

Preparation and Weighing
Designated Area: All work with Bavtavirine powder should be conducted in a designated

area, such as a dedicated room or a cordoned-off section of the lab.

Engineering Controls: Perform all manipulations of the powder within a certified Class II

Biological Safety Cabinet (BSC) or a containment ventilated enclosure (CVE).

Decontamination: Ensure that a decontamination solution (e.g., 10% bleach solution followed

by 70% ethanol) is readily available in the work area.

Waste Disposal Setup: Prepare labeled, sealed waste containers for all types of waste that

will be generated (solid, liquid, sharps).

PPE Donning: Put on all required PPE in the correct order in an anteroom or designated

clean area before entering the handling area.

Weighing: Use a dedicated analytical balance within the BSC. Use weighing paper or a

disposable container to prevent contamination of the balance.

Solution Preparation and Use
Solvent Handling: Add solvent to the Bavtavirine powder slowly and carefully to avoid

splashing.

Container Sealing: Cap the container securely before removing it from the BSC.

Labeling: Clearly label all solutions with the compound name, concentration, solvent, date,

and appropriate hazard warnings.

Transport: When transporting solutions, use a secondary container to prevent spills.

Decontamination and Disposal
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Surface Decontamination: After each use, thoroughly decontaminate all surfaces and

equipment that may have come into contact with Bavtavirine.

PPE Doffing: Remove PPE in the designated doffing area, taking care to avoid self-

contamination. Dispose of single-use PPE in the appropriate hazardous waste container.

Waste Segregation: Segregate waste into sharps, solid waste (contaminated PPE, weighing

paper, etc.), and liquid waste.

Solid Waste Disposal: All solid waste contaminated with Bavtavirine should be placed in a

sealed, labeled hazardous waste container for incineration.

Liquid Waste Disposal: Liquid waste containing Bavtavirine should be collected in a sealed,

labeled hazardous waste container. Consult your institution's environmental health and

safety (EHS) office for specific disposal procedures, which may include chemical treatment

or incineration.

Empty Containers: Empty Bavtavirine containers should be triple-rinsed with a suitable

solvent, and the rinsate collected as hazardous liquid waste. The rinsed container can then

be disposed of according to institutional guidelines.

Workflow for Safe Handling and Disposal of
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Safe Handling and Disposal of Bavtavirine

Preparation

Handling

Cleanup and Disposal

1. Designate Work Area

2. Setup Engineering Controls (BSC/CVE)

3. Prepare Waste Containers

4. Don Appropriate PPE

5. Weigh Powder in BSC/CVE

6. Prepare Solution

7. Use in Experiment

8. Decontaminate Surfaces & Equipment

9. Doff and Dispose of PPE

10. Segregate Waste (Solid, Liquid, Sharps)

11. Dispose of Waste via EHS

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Bavtavirine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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